Cas no 1804464-42-3 (2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid
• CAS No: 1804464-42-3
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• CID: 4859821
• Update Time: 2025-08-05

2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid

• Inchi： 1S/C7H3BrF3NO2/c8-5-3(6(10)11)4(9)2(1-12-5)7(13)14/h1,6H,(H,13,14)
• InChI Key： OAMQXFFXFHCNPF-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(C(=O)O)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid

2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic Acid (CAS No. 1804464-42-3)

The compound 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic Acid (CAS No. 1804464-42-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, difluoromethyl, and fluorine groups, along with a carboxylic acid moiety. The combination of these functional groups imparts the molecule with distinctive chemical and biological properties, making it a valuable compound for research and development.

Recent studies have highlighted the potential of 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic Acid in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptors. For instance, the bromine substituent at the 2-position of the pyridine ring has been shown to enhance the molecule's reactivity in certain substitution reactions, facilitating the creation of diverse derivatives with tailored pharmacological profiles.

The difluoromethyl group at the 3-position adds another layer of complexity to the molecule's structure. This group not only contributes to the overall hydrophobicity of the compound but also plays a crucial role in modulating its electronic properties. Recent advancements in computational chemistry have enabled researchers to predict the electronic distribution of this compound with unprecedented accuracy, providing insights into its potential interactions with biological systems.

Furthermore, the fluorine atom at the 4-position of the pyridine ring enhances the molecule's stability and bioavailability. Fluorinated compounds are increasingly being recognized for their ability to resist metabolic degradation, making them ideal candidates for drug development. The carboxylic acid group at the 5-position serves as a versatile functional group that can be readily modified to create various derivatives, such as esters or amides, which may exhibit enhanced pharmacokinetic properties.

In terms of synthesis, 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic Acid is typically prepared through a multi-step process involving nucleophilic aromatic substitution and fluorination reactions. Recent innovations in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of this compound for industrial applications.

The application of this compound extends beyond pharmaceuticals. In agrochemicals, it has been investigated as a potential lead for developing novel herbicides or insecticides. Its ability to inhibit specific enzymes involved in plant or insect metabolism makes it a promising candidate for crop protection products. Additionally, researchers have explored its use in materials science, particularly in the development of advanced polymers or coatings with tailored optical or electronic properties.

From an environmental perspective, understanding the fate and transport of 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic Acid is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under UV light or enzymatic action, reducing its persistence in natural environments. However, further research is needed to fully characterize its environmental behavior and ensure sustainable use.

In conclusion, 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic Acid (CAS No. 1804464-42-3) is a versatile and intriguing compound with vast potential across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, agrochemicals, and materials science. As advancements in synthetic methodologies and computational modeling continue to unfold, this compound is poised to play an even more significant role in shaping future scientific breakthroughs.